ethyl 4-cyclobutyl-1H-pyrrole-3-carboxylate

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: ethyl 4-cyclobutyl-1H-pyrrole-3-carboxylate
• InChI: InChI=1S/C11H15NO2/c1-2-14-11(13)10-7-12-6-9(10)8-4-3-5-8/h6-8,12H,2-5H2,1H3
• InChI Key: UYMQRXRMPQJYBR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CNC=C1C2CCC2

Description

Ethyl 4-cyclobutyl-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C11H15NO2 and its molecular weight is 193.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Toluenesulfonylmethyl isocyanide (3.04 g, 15.59 mmol) was added to the stirred solution of ethyl 3-cyclobutylprop-2-enoate (2.00 g, 12.99 mmol) in a mixture of dimethylsulfoxide (2 mL) and diethyl ether (30 mL) and stirred for 45 min. The resulting mixture was added to a slurry of sodium hydride (675 mg, 38.14 mmol, 60% in mineral oil) in diethyl ether (10 mL) over a period of 30 min then stirred for a further 1 h. The reaction mixture was quenched with saturated ammonium chloride solution, the organics were separated and the aqueous layer was extracted with diethyl ether (4×10 mL). The combined organic layer was washed with water, brine, dried over anhydrous sodium sulphate, filtered and concentrated. The residue was subjected to column chromatography over silica gel (100-200 mesh) using 0% to 15% of ethyl acetate in pet-ether as eluent, concentrated and dried under reduced pressure to afford ethyl 4-cyclobutyl-1H-pyrrole-3-carboxylate (1.70 g, 67%) as a liquid.